2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: 1-[9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decan-2-yl]-3-(1,2-oxazolidin-2-yl)propan-1-one
• InChI: InChI=1S/C22H33N3O2/c1-19-5-2-6-20(15-19)16-23-10-3-8-22(17-23)9-13-24(18-22)21(26)7-12-25-11-4-14-27-25/h2,5-6,15H,3-4,7-14,16-18H2,1H3
• InChI Key: PGJKTKIKHRPULW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC3(C2)CCN(C3)C(=O)CCN4CCCO4
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane, also known as SPI-017, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of spirocyclic compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane is not fully understood. However, studies have shown that 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane interacts with various targets in the body, including the central nervous system and the immune system. 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has been found to modulate the activity of certain enzymes and receptors, which can help regulate various physiological processes.
Biochemical and Physiological Effects
2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has been found to exhibit various biochemical and physiological effects. Studies have shown that 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane can increase the levels of certain neurotransmitters, such as acetylcholine and dopamine, which can help improve cognitive function. 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has also been found to reduce the levels of certain pro-inflammatory cytokines, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane in lab experiments is its potential therapeutic properties. 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has been found to exhibit various biological activities, which can be useful in the development of new drugs. However, one of the main limitations of using 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions that can be pursued in the research of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane. One of the main directions is the development of new drugs based on the structure of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane. Another direction is the investigation of the mechanism of action of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane, which can help identify new targets for drug development. Additionally, the potential use of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane in the treatment of other diseases, such as autoimmune diseases and cardiovascular diseases, can be explored.

Synthesis Methods

The synthesis of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane involves a multi-step process that includes the reaction of 3-(2-isoxazolidinyl)propanoic acid with 7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has been found to exhibit potential therapeutic properties in various scientific research applications. One of the most promising applications of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Studies have shown that 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has neuroprotective effects, which can help prevent the progression of these diseases.
Another potential application of 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane is in the treatment of cancer. Studies have shown that 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has anticancer properties, which can help inhibit the growth of cancer cells. 2-[3-(2-isoxazolidinyl)propanoyl]-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane has also been found to exhibit anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases, such as rheumatoid arthritis.